methyl 2-(2-(3-morpholino-4-phenyl-1H-pyrazol-1-yl)acetamido)benzoate

• IUPAC Name: methyl 2-[[2-(3-morpholin-4-yl-4-phenylpyrazol-1-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C23H24N4O4/c1-30-23(29)18-9-5-6-10-20(18)24-21(28)16-27-15-19(17-7-3-2-4-8-17)22(25-27)26-11-13-31-14-12-26/h2-10,15H,11-14,16H2,1H3,(H,24,28)
• InChI Key: JYMAIIFXVMRSFY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CN2C=C(C(=N2)N3CCOCC3)C4=CC=CC=C4
• Molecular Formula: C23H24N4O4
• Molecular Weight: 420.5 g/mol

Description

Methyl 2-(2-(3-morpholino-4-phenyl-1H-pyrazol-1-yl)acetamido)benzoate, also known as MPB, is a chemical compound that has gained attention in the scientific community for its potential applications in research. MPB is a selective inhibitor of the protein kinase CK2, which plays a role in various cellular processes such as cell division, DNA repair, and gene expression.

Scientific Research Applications

Tubulin Polymerization Inhibition

One of the key applications of structurally related compounds is in the inhibition of tubulin polymerization, a critical process in cell division. Compounds such as methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate have shown promising antiproliferative activity toward human cancer cells, categorizing them as potential tubulin inhibitors. This inhibitory activity can induce cell cycle arrest, highlighting its significance in cancer research and treatment strategies (Minegishi et al., 2015).

Antioxidant Activity

Compounds with pyrazole-acetamide derivatives have been studied for their antioxidant properties. For instance, coordination complexes constructed from pyrazole-acetamide derivatives exhibited significant antioxidant activity. These findings suggest potential applications in combating oxidative stress-related diseases and conditions (Chkirate et al., 2019).

Antimicrobial Activity

The synthesis and pharmacological evaluation of pyrazolo[3,4-b]quinoline and benzo[b]pyrazolo[4,3-g][1,8]naphthyridine derivatives, which share a structural resemblance, have demonstrated antimicrobial properties. This highlights the potential use of these compounds in developing new antimicrobial agents to combat resistant strains of bacteria and other pathogens (Silva et al., 2011).

Corrosion Inhibition

Benzimidazole derivatives, including those with morpholine groups, have been studied for their role as corrosion inhibitors for steel in acidic environments. These compounds can offer protection to metal surfaces, suggesting applications in industrial maintenance and preservation (Yadav et al., 2016).

DNA and Protein Binding

Newly synthesized paracetamol derivatives, incorporating morpholine and piperidine groups, have shown significant DNA and protein-binding interactions. Such interactions are crucial for understanding the molecular basis of drug action and designing more effective therapeutic agents (Raj, 2020).